Cas no 1522-89-0 (1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate))

• Product Name: 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate)
• CAS No: 1522-89-0
• MF: C₃₃H₃₆O₁₂S₄
• MW: 752.891745567322
• CID: 195006
• PubChem ID: 301538
• Update Time: 2025-07-20

1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate)
• [3-(4-methylphenyl)sulfonyloxy-2,2-bis[(4-methylphenyl)sulfonyloxymethyl]propyl] 4-methylbenzenesulfonate
• 2,2-bis(tosyloxymethyl)propane-1,3-diyl bis(4-methylbenzenesulfonate)
• 1,1,1,1-tetrakis-(tosyloxymethyl)metane
• 1,3-bis-(toluene-4-sulfonyloxy)-2,2-bis-(toluene-4-sulfonyloxymethyl)-propane
• AC1L6YN9
• Ambcb5173140
• NSC179394
• pentaerythritol tetratosylate
• pentaerythrityl tetratosylate
• pentaerythrol tetra(toluene-p-sulphonate)
• tetratosyl pentaerythritol
• AKOS024303987
• NSC 179394
• CID 301538
• NSC-179394
• SCHEMBL1742195
• 1522-89-0
• DTXSID30306704
• Tetra-O-4-methylphenylsulfonylpentaerythritol
• Pentaerythrit-tetratosylat
• 2,2-Bis((tosyloxy)methyl)propane-1,3-diylbis(4-methylbenzenesulfonate)
• 3-{[(4-methylphenyl)sulfonyl]oxy}-2,2-bis({[(4-methylphenyl)sulfonyl]oxy}methyl)propyl 4-methylbenzenesulfonate
• methanetetrayltetramethylene tetra-p-toluenesulfonate
• 2,2-Bis((tosyloxy)methyl)propane-1,3-diyl bis(4-methylbenzenesulfonate)
• KBTUOVZRXXHLOB-UHFFFAOYSA-N

• MDL： MFCD00159219
• Inchi： 1S/C33H36O12S4/c1-25-5-13-29(14-6-25)46(34,35)42-21-33(22-43-47(36,37)30-15-7-26(2)8-16-30,23-44-48(38,39)31-17-9-27(3)10-18-31)24-45-49(40,41)32-19-11-28(4)12-20-32/h5-20H,21-24H2,1-4H3
• InChI Key： KBTUOVZRXXHLOB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(COS(C1C=CC(C)=CC=1)(=O)=O)(COS(C1C=CC(C)=CC=1)(=O)=O)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 752.10908
• Monoisotopic Mass: 752.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 16
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Density: 1.378
• Boiling Point: 884.6°Cat760mmHg
• Flash Point: 488.8°C
• Refractive Index: 1.591
• PSA: 173.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate)

Introduction to 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate) and Its Applications in Modern Chemistry

Chemistry continues to evolve with the discovery and synthesis of novel compounds that push the boundaries of industrial and pharmaceutical applications. Among these, 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate), with the CAS number 1522-89-0, stands out as a compound of significant interest. This compound, characterized by its complex structure and multifaceted functionalities, has garnered attention in various research domains due to its potential applications in material science, polymer chemistry, and pharmaceutical intermediates.

The molecular structure of 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate) is a testament to the ingenuity of synthetic chemists. The presence of multiple sulfonate groups and methylphenylsulfonyl moieties contributes to its unique reactivity and solubility properties. These features make it an attractive candidate for use in the development of high-performance polymers and specialty chemicals. The compound's ability to form stable complexes with other molecules also opens up possibilities in catalysis and molecular recognition technologies.

In recent years, there has been a surge in research focused on sustainable chemistry and green manufacturing processes. 1,3-Propanediol derivatives, including this particular compound, have been explored as alternatives to traditional petrochemical-based products. The biodegradability and renewable sourcing of certain propanediol derivatives align well with the growing emphasis on environmental responsibility in chemical production. This shift towards greener chemistry has spurred innovation in the synthesis of compounds like 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate), which can serve as eco-friendly building blocks for various industrial applications.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. The sulfonate functional groups present in its structure can be leveraged to develop drugs with enhanced solubility and bioavailability. Furthermore, the aromatic rings and sulfonate moieties can interact with biological targets in specific ways, making this compound a valuable asset in medicinal chemistry research. Several studies have highlighted its role in the development of novel therapeutic agents that target various diseases.

Material science has been another area where this compound has found significant utility. The ability of 1,3-Propanediol derivatives to form cross-linked networks makes them suitable for use as additives in coatings and adhesives. These materials often exhibit improved mechanical strength and thermal stability when formulated with such compounds. Additionally, the sulfonate groups can enhance water resistance and corrosion protection properties in coatings applied to metals and other substrates.

The synthesis of 1,3-Propanediol,2,2-bis[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,3-bis(4-methylbenzenesulfonate) is a complex process that requires precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and selective sulfonylation are often employed to achieve high yields and purity levels. The use of specialized catalysts can also help minimize byproduct formation and improve overall reaction efficiency. These advancements in synthetic methodologies have made it possible to produce this compound on an industrial scale for various applications.

The future prospects for this compound are promising as research continues to uncover new uses for it across different industries. Innovations in nanotechnology have opened up avenues for using this compound as a component in advanced materials like conductive polymers and organic electronics. Its unique chemical properties make it an ideal candidate for applications that require precise molecular interactions.

In conclusion, 1,3-Propanediol derivatives, particularly 1-3-Propanediol-2-ol, continue to be a cornerstone of modern chemical research due to their versatility and potential applications. The specific derivative known as 1-3-propanediol bis(sulfomethylester), with CAS number 1522-89-0, exemplifies how complex molecular structures can lead to groundbreaking advancements across multiple scientific disciplines. As we move forward into an era where sustainability and innovation are paramount, 1-3-propanediol bis(sulfomethylester) is poised to play a crucial role in shaping the future of chemistry.